An In-Depth Technical Guide to the Synthesis and Characterization of Mycophenolate Mofetil N-oxide
An In-Depth Technical Guide to the Synthesis and Characterization of Mycophenolate Mofetil N-oxide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Mycophenolate mofetil N-oxide, a known degradation product and impurity of the immunosuppressive agent Mycophenolate mofetil. This document details a proposed synthesis protocol, characterization methodologies, and relevant biological pathways.
Introduction
Mycophenolate mofetil (MMF) is a prodrug of mycophenolic acid (MPA), a potent, reversible, and non-competitive inhibitor of inosine monophosphate dehydrogenase (IMPDH). By blocking the de novo pathway of guanosine nucleotide synthesis, MPA selectively inhibits the proliferation of T and B lymphocytes, making it a cornerstone therapy in preventing organ transplant rejection and treating autoimmune diseases.
Mycophenolate mofetil N-oxide is formed through the oxidation of the nitrogen atom in the morpholino ethyl ester side chain of the MMF molecule. Its presence as a degradation product, particularly under oxidative stress conditions, necessitates a thorough understanding of its synthesis and characterization for impurity profiling and stability studies of MMF formulations.
Physicochemical Properties
A summary of the key physicochemical properties of Mycophenolate mofetil N-oxide is presented in Table 1.
| Property | Value | Source |
| Molecular Formula | C23H31NO8 | [PubChem][1] |
| Molecular Weight | 449.5 g/mol | [PubChem][1] |
| Exact Mass | 449.20496695 Da | [PubChem][1] |
| IUPAC Name | 2-(4-oxidomorpholin-4-ium-4-yl)ethyl (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate | [PubChem][1] |
| CAS Number | 224052-51-1 | [Pharmaffiliates][2] |
Synthesis of Mycophenolate Mofetil N-oxide
The synthesis of Mycophenolate mofetil N-oxide is achieved through the direct oxidation of Mycophenolate mofetil. While specific literature on the preparative synthesis is scarce, a reliable protocol can be derived from forced degradation studies and general organic chemistry principles for the N-oxidation of tertiary amines, particularly morpholine derivatives.
Proposed Experimental Protocol: Oxidation with m-Chloroperoxybenzoic Acid (m-CPBA)
This protocol describes a general method for the N-oxidation of Mycophenolate mofetil using m-CPBA, a common and effective oxidizing agent for this transformation.
Materials:
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Mycophenolate mofetil (MMF)
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meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)
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Dichloromethane (DCM), anhydrous
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Saturated aqueous sodium bicarbonate solution
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Saturated aqueous sodium thiosulfate solution
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Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate
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Silica gel for column chromatography
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Ethyl acetate
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Methanol
Procedure:
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Reaction Setup: In a round-bottom flask, dissolve Mycophenolate mofetil (1 equivalent) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath.
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Addition of Oxidizing Agent: Slowly add a solution of m-CPBA (1.1 to 1.5 equivalents) in DCM to the cooled MMF solution dropwise over 30 minutes. The reaction is exothermic, and maintaining a low temperature is crucial to minimize side reactions.
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Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.
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Work-up: Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution to decompose the excess peroxide. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (to remove m-chlorobenzoic acid), water, and brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.
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Purification: Purify the crude Mycophenolate mofetil N-oxide by flash column chromatography on silica gel. A gradient elution system of ethyl acetate and methanol is recommended to separate the more polar N-oxide from any unreacted starting material and byproducts.
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Isolation and Characterization: Collect the fractions containing the purified product, combine them, and remove the solvent under reduced pressure to yield Mycophenolate mofetil N-oxide as a solid. Characterize the final product using the methods described in Section 4.
Characterization of Mycophenolate Mofetil N-oxide
A comprehensive characterization of the synthesized Mycophenolate mofetil N-oxide is essential to confirm its identity and purity. The following analytical techniques are recommended.
High-Performance Liquid Chromatography (HPLC)
Purpose: To determine the purity of the synthesized compound and for reaction monitoring.
Experimental Protocol:
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HPLC System: A standard HPLC system equipped with a UV detector.
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Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
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Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).[3]
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Flow Rate: 1.0 mL/min.
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Detection Wavelength: UV detection at 250 nm, as Mycophenolate mofetil has a maximum absorbance at this wavelength.[4]
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Injection Volume: 10-20 µL.
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Procedure: Dissolve a small sample of the purified product in the mobile phase or a suitable solvent. Inject the solution into the HPLC system and record the chromatogram. The purity can be determined by the area percentage of the product peak.
Mass Spectrometry (MS)
Purpose: To confirm the molecular weight of the synthesized compound.
Experimental Protocol:
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Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an appropriate ionization source (e.g., electrospray ionization - ESI).
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Procedure: Introduce a dilute solution of the sample into the mass spectrometer. Acquire the mass spectrum in positive ion mode.
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Expected Result: The spectrum should show a prominent peak corresponding to the protonated molecule [M+H]+ at m/z 450.2123.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To elucidate the chemical structure of Mycophenolate mofetil N-oxide and confirm the N-oxidation of the morpholine ring.
Expected Observations:
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¹H NMR: Compared to the spectrum of Mycophenolate mofetil, the protons on the carbons adjacent to the nitrogen and oxygen atoms of the morpholine ring in the N-oxide will exhibit a downfield shift due to the deshielding effect of the N-oxide group.
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¹³C NMR: Similarly, the carbon atoms of the morpholine ring will show a downfield shift in the ¹³C NMR spectrum.
Note: Specific, experimentally verified NMR data for Mycophenolate mofetil N-oxide is not widely available in the public domain and would need to be acquired from the synthesized and purified compound.
Fourier-Transform Infrared (FTIR) Spectroscopy
Purpose: To identify the functional groups present in the molecule.
Expected Observations:
The FTIR spectrum is expected to show characteristic absorption bands for the various functional groups in Mycophenolate mofetil N-oxide, including:
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O-H stretching (phenolic)
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C=O stretching (ester and lactone)
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C-O stretching (ether and ester)
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Aromatic C=C stretching
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A distinct N-O stretching band, which is characteristic of the N-oxide functionality.
Ultraviolet-Visible (UV-Vis) Spectroscopy
Purpose: To determine the absorption maxima of the compound.
Procedure:
-
Dissolve a known concentration of the compound in a suitable solvent (e.g., methanol or acetonitrile).
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Record the UV-Vis spectrum over a range of 200-400 nm.
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Expected Result: The UV spectrum of Mycophenolate mofetil exhibits a maximum absorption at approximately 250 nm.[4] The N-oxide derivative is expected to have a similar absorption profile.
Biological Context and Signaling Pathways
Mycophenolate mofetil N-oxide is primarily considered a metabolite and degradation product of MMF. The primary mechanism of action of the parent drug, MMF, is through its active metabolite, mycophenolic acid (MPA).
Metabolic Pathway of Mycophenolate Mofetil
The metabolic conversion of MMF is a critical aspect of its immunosuppressive activity. The following diagram illustrates this pathway.
Caption: Metabolic pathway of Mycophenolate Mofetil.
Mechanism of Action: IMPDH Inhibition
Mycophenolic acid exerts its immunosuppressive effect by inhibiting IMPDH, which is a key enzyme in the de novo synthesis of guanosine nucleotides. This pathway is crucial for the proliferation of T and B lymphocytes.
Caption: Mechanism of IMPDH inhibition by Mycophenolic Acid.
Experimental Workflows
The following diagrams illustrate the logical flow of the synthesis and characterization processes.
Synthesis Workflow
Caption: Proposed synthesis workflow for Mycophenolate Mofetil N-oxide.
Characterization Workflow
Caption: General characterization workflow.
Conclusion
This technical guide provides a foundational understanding of the synthesis and characterization of Mycophenolate mofetil N-oxide. The proposed experimental protocols offer a starting point for researchers to produce and analyze this important impurity and metabolite. Further research to obtain and publish detailed spectroscopic data (NMR, FTIR) will be invaluable to the scientific community, particularly for those involved in the development, manufacturing, and quality control of Mycophenolate mofetil.
